2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95%

• IUPAC Name: N-[3-(2-oxo-1H-pyridin-3-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C12H12N2O3S/c1-18(16,17)14-10-5-2-4-9(8-10)11-6-3-7-13-12(11)15/h2-8,14H,1H3,(H,13,15)
• InChI Key: GOBCDLLPXGBHJH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CC=CNC2=O
• Molecular Formula: C12H12N2O3S
• DSSTOX Substance ID: DTXSID80683198
• Molecular Weight: 264.30 g/mol
• CAS RN: 1261896-27-8

Description

2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% (2H3MSP) is an organic compound with a wide range of applications in scientific research. It is a synthetic molecule derived from pyridine and is used as a reagent in organic synthesis. 2H3MSP is a versatile molecule that can be used in various fields such as drug discovery, biochemistry, and materials science. The compound has been studied extensively and has demonstrated numerous potential applications in scientific research.

Scientific Research Applications

2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% has a wide range of applications in scientific research. It is used in drug discovery as a building block for the synthesis of novel compounds. It is also used in biochemistry as a reagent for the synthesis of proteins and peptides. In materials science, 2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% is used in the synthesis of polymers and other materials. Additionally, the compound has been used in the study of enzyme mechanisms and in the development of new catalysts.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% is not fully understood. It is believed that the compound acts as a nucleophile, attacking electrophilic centers in organic molecules. This reaction is believed to be responsible for the formation of covalent bonds between 2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% and other organic molecules. Additionally, the compound can act as a Lewis acid, forming complexes with nucleophiles.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% have not been studied extensively. However, the compound has been shown to inhibit the activity of certain enzymes. Additionally, 2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% has been shown to have an effect on the activity of certain neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, with a low toxicity profile. Additionally, the compound is relatively inexpensive and readily available. However, it is important to note that the compound is highly reactive and may react with other compounds in the reaction mixture.

Future Directions

There are several potential future directions for the use of 2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% in scientific research. For example, the compound could be used in the synthesis of novel drugs or materials. Additionally, the compound could be used to study the mechanism of action of various enzymes or neurotransmitters. Finally, the compound could be used to develop new catalysts or to study the effects of different environmental conditions on organic molecules.

Synthesis Methods

2-Hydroxy-3-(3-methylsulfonylaminophenyl)pyridine, 95% can be synthesized by a variety of methods. The most commonly used method is the reaction between 3-methylsulfonylaminophenyl pyridine and 2-hydroxy-3-methylsulfonylaminophenyl pyridine. This reaction is typically carried out in an anhydrous solvent such as acetonitrile or dimethylformamide. The reaction is exothermic and the product is isolated as a white solid. The yield of the reaction is typically greater than 95%.